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Compound of Interest

Compound Name: D-Glucose-1,6-13C2

Cat. No.: B3427774

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of D-Glucose-1,6-13C2, a stable
isotope-labeled glucose molecule critical for metabolic research. This document covers its
synthesis, commercial availability, and key applications, with a focus on providing practical
information for laboratory work.

Commercial Availability

D-Glucose-1,6-13C2 is available from several commercial suppliers. The product is typically a
white powder with high isotopic and chemical purity. Below is a summary of representative
product specifications from major vendors.
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. Product CAS Isotopic Chemical Molecular
Supplier . . .
Number Number Purity Purity Weight
Sigma- =99 atom %
_ 453196 287100-67-8 >99% (CP) 182.14 g/mol
Aldrich 13C
MedChemEx HY- N
201741-04-0 Not specified >98.0% 182.14 g/mol
press B0389S14
Cambridge
Isotope N
CLM-467 287100-67-8 99% Not specified 182.14 g/mol

Laboratories,

Inc.

Synthesis of D-Glucose-1,6-13C2

The synthesis of D-Glucose-1,6-13C2 is a complex process that can be approached through
both chemical and enzymatic routes. While detailed, validated protocols for this specific doubly
labeled isotopologue are not readily available in peer-reviewed literature, this section outlines
plausible synthetic strategies based on established carbohydrate chemistry and enzymatic
reactions.

Hypothetical Chemical Synthesis Pathway

A multi-step chemical synthesis is required to introduce 13C isotopes at the C1 and C6
positions of D-glucose. This process involves the use of protecting groups to selectively modify
the desired carbon centers.

Experimental Protocol:

» Protection of Hydroxyl Groups: Start with a suitable, commercially available glucose
derivative, such as 1,2:3,5-di-O-isopropylidene-a-D-glucofuranose, to protect the hydroxyl
groups at C1, C2, C3, and C5, leaving the C6 hydroxyl group accessible.

o Oxidation of C6 Hydroxyl: The primary alcohol at the C6 position is oxidized to an aldehyde
using a mild oxidizing agent like pyridinium chlorochromate (PCC) or a Swern oxidation.
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e Introduction of 13C at C6: A Grignard reaction is performed using a 13C-labeled methyl
magnesium halide (e.g., 13CH3Mgl). This reaction converts the C6 aldehyde to a secondary
alcohol, incorporating the 13C label at the C6 position. Subsequent oxidation would be
required to yield the desired hydroxymethyl group, followed by deprotection. A more direct
approach would involve a Wittig-type reaction with a 13C-labeled phosphorane, followed by
hydroboration-oxidation.

o Deprotection and Protection for C1 Labeling: The protecting groups are removed, and the
molecule is re-protected to allow for modification at the C1 position.

« Kiliani-Fischer Synthesis for C1 Labeling: To introduce the 13C label at the C1 position, a
Kiliani-Fischer synthesis can be employed on a suitable 5-carbon precursor derived from the
intermediate. This involves the addition of 13C-labeled cyanide (e.g., K13CN), which adds a
carbon to the aldehyde group, followed by hydrolysis of the resulting cyanohydrin to a
carboxylic acid and subsequent reduction to the aldehyde.

» Final Deprotection and Purification: All protecting groups are removed, and the final product,
D-Glucose-1,6-13C2, is purified using chromatographic techniques such as column
chromatography or high-performance liquid chromatography (HPLC).

Hypothetical Chemical Synthesis Workflow
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Caption: Hypothetical chemical synthesis workflow for D-Glucose-1,6-13C2.

Hypothetical Enzymatic Synthesis Pathway

Enzymatic synthesis offers a potentially more specific and milder route to D-Glucose-1,6-
13C2, leveraging the high selectivity of enzymes.

Experimental Protocol:
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» Starting Material: The synthesis would ideally start with a commercially available singly
labeled precursor, such as D-Glucose-1-13C.

» Enzymatic Phosphorylation: The enzyme Hexokinase is used to catalyze the phosphorylation
of the C6 hydroxyl group of D-Glucose-1-13C. The phosphate donor in this reaction would
need to be a custom-synthesized ATP analog containing a 13C-labeled ribose, although a
more direct C-C bond formation is not achieved this way. A more feasible enzymatic
approach would involve a series of enzyme-catalyzed reactions starting from smaller, 13C-
labeled precursors to build the glucose backbone.

» Alternative Enzymatic Strategy: A more plausible, though complex, enzymatic synthesis
would involve a pathway reversal or a custom-designed enzymatic cascade. For instance,
starting with 13C-labeled pyruvate, enzymes of the gluconeogenesis pathway could be
harnessed in a cell-free system to build up the glucose molecule. By providing specifically
labeled three-carbon precursors, the labels could be incorporated at desired positions.

 Purification: The final product would be purified from the reaction mixture, likely involving
enzymatic denaturation, filtration, and chromatographic separation.

Conceptual Enzymatic Synthesis Workflow
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Caption: Conceptual enzymatic synthesis workflow for D-Glucose-1,6-13C2.

Applications in Metabolic Research

D-Glucose-1,6-13C2 is a powerful tracer for metabolic flux analysis (MFA). By introducing this
labeled glucose into a biological system (e.g., cell culture or in vivo), researchers can track the
fate of the 13C atoms as they are incorporated into various downstream metabolites. This
provides quantitative insights into the activity of metabolic pathways.[1]
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Key Applications:

¢ Glycolysis and Gluconeogenesis: Tracing the labels through these central carbon
metabolism pathways allows for the determination of their relative fluxes.

o Pentose Phosphate Pathway (PPP): The position of the labels helps to distinguish between
the oxidative and non-oxidative branches of the PPP.

o Tricarboxylic Acid (TCA) Cycle: The entry of labeled pyruvate (derived from the labeled
glucose) into the TCA cycle can be monitored.

e Drug Development: Understanding how a drug candidate alters metabolic pathways is
crucial in pharmacology and toxicology. D-Glucose-1,6-13C2 can be used to assess the
metabolic effects of novel therapeutic agents.
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Metabolic Tracing with D-Glucose-1,6-13C2
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Caption: Metabolic pathways traced using D-Glucose-1,6-13C2.

Conclusion
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D-Glucose-1,6-13C2 is an indispensable tool for researchers investigating cellular metabolism.
While its synthesis is complex, its commercial availability allows for its widespread use in
academic and industrial research. The ability to trace the metabolic fate of specific carbon
atoms in the glucose molecule provides invaluable data for understanding disease states, drug
mechanisms, and fundamental biological processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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